Cas no 1353994-26-9 (N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide)

• Product Name: N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide
• CAS No: 1353994-26-9
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 2163109
• Update Time: 2025-10-28

N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-(2-amino-acetyl)-pyrrolidin-2-ylmethyl]-n-cyclopropyl-acetamide
• (S)-N-((1-(2-Aminoacetyl)pyrrolidin-2-yl)methyl)-N-cyclopropylacetamide
• AM95188
• N-[(S)-1-(2-Aminoacetyl)pyrrolidin-2-ylmethyl]-N-cyclopropylacetamide
• N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide

• Inchi： 1S/C12H21N3O2/c1-9(16)15(10-4-5-10)8-11-3-2-6-14(11)12(17)7-13/h10-11H,2-8,13H2,1H3/t11-/m0/s1
• InChI Key： ZPRXLXGDPWZEBD-NSHDSACASA-N
• SMILES： O=C(C)N(C[C@@H]1CCCN1C(CN)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Topological Polar Surface Area: 66.6

Additional information on N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide

Professional Introduction to N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide (CAS No. 1353994-26-9)

N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1353994-26-9, is a derivative of pyrrolidine and features a unique structural motif that makes it particularly interesting for medicinal applications. The presence of both an amino-acetyl group and a cyclopropyl moiety in its molecular structure imparts distinct chemical and biological properties, making it a promising candidate for further research and development.

The compound's structure is characterized by a central pyrrolidine ring, which is a common scaffold in many bioactive molecules. The pyrrolidine ring is substituted with an N-methyl group that is further connected to a cyclopropyl group, enhancing its steric hindrance and potentially influencing its binding affinity to biological targets. Additionally, the N-methyl group is linked to an amino-acetyl side chain, which introduces a polar and potentially chelating moiety into the molecule. This combination of structural features suggests that N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide may exhibit unique interactions with biological systems, making it a valuable tool for drug discovery and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that the cyclopropyl group in N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide may interact favorably with specific pockets on protein targets, while the amino-acetyl side chain could facilitate hydrogen bonding interactions. These insights have guided the design of novel derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, the stereochemistry of a compound plays a crucial role in determining its efficacy and safety. The (S)-configuration of the pyrrolidine ring in N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide has been carefully selected based on previous studies that highlight the importance of enantioselectivity in drug design. The (S)-enantiomer has demonstrated superior biological activity compared to its (R)-counterpart in several preclinical models, underscoring the significance of stereochemical purity in pharmaceutical development.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. In oncology research, for instance, derivatives of pyrrolidine have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The cyclopropyl group in N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide may enhance its binding affinity to these targets by introducing steric constraints that improve receptor interactions. Similarly, in inflammation research, the polar amino-acetyl side chain could modulate inflammatory pathways by interacting with receptors or enzymes involved in the inflammatory response.

The synthesis of N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity, ensuring that the final product meets stringent pharmaceutical standards. These advancements have opened up new possibilities for exploring the therapeutic potential of this compound.

Ongoing clinical trials are evaluating the efficacy and safety of various derivatives based on similar structural motifs. While results from these trials are still pending, preliminary data suggest that compounds like N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide may offer significant therapeutic benefits across multiple disease indications. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms is further accelerating the development pipeline for these novel compounds.

The future prospects for N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. By leveraging interdisciplinary approaches and innovative technologies, researchers are poised to unlock the full potential of this compound and other similar molecules.